Cas no 2029740-99-4 (tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate
• CAS No: 2029740-99-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4633823
• Update Time: 2025-05-22

tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(3-methyl-2-oxobutyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-9(2)11(15)6-10-7-14(8-10)12(16)17-13(3,4)5/h9-10H,6-8H2,1-5H3
• InChI Key： STLCCXNVWUOGKL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC(=O)C(C)C)C1

Additional information on tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate

tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate (CAS No. 2029740-99-4) is a significant molecule in the field of organic chemistry, particularly in the synthesis of complex heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in drug discovery and materials science. In this article, we will delve into its structural properties, synthesis methods, applications, and recent advancements in research.

tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate is a derivative of azetidine, a four-membered ring containing one nitrogen atom. The molecule features a tert-butyl group attached to the azetidine ring via a carboxylic ester linkage. Additionally, the azetidine ring is substituted at the 3-position with a 3-methyl-2-keto butyl group. This substitution pattern introduces both steric and electronic effects, making the compound highly versatile for various chemical transformations.

The synthesis of tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate typically involves multi-step processes, often starting from simpler precursors like azetidine or its derivatives. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the reaction steps. These advancements not only improve efficiency but also reduce environmental impact by minimizing waste and energy consumption.

One of the most promising applications of tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate lies in its role as an intermediate in drug development. The compound's unique structure allows it to serve as a building block for constructing bioactive molecules with complex architectures. For example, it has been utilized in the synthesis of peptide mimetics and small molecule inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders.

Moreover, tert-butyl 3-(3-methyl-2-oxobutyl)azetidine-1-carboxylate exhibits interesting physical properties that make it suitable for materials science applications. Its ability to form stable crystalline structures under certain conditions has led to investigations into its potential use in organic electronics and advanced materials. Recent research has highlighted its role in creating self-assembled monolayers and functional polymers with tailored electronic properties.

In terms of biological activity, tert-butyl 3-(3-methyl-2-keto butyryl)azetidine carboxylic acid ester (another name for the compound) has shown moderate inhibitory effects on specific enzymes involved in metabolic pathways. These findings suggest that further exploration into its pharmacological profile could uncover novel therapeutic applications. Ongoing studies are focusing on optimizing its bioavailability and reducing potential side effects through structural modifications.

The compound's stability under various reaction conditions is another area of active research. Scientists are investigating how different substituents on the azetidine ring influence its reactivity and stability during chemical transformations. This knowledge is crucial for designing robust synthetic routes that can withstand harsh reaction conditions while maintaining product integrity.

In conclusion, tert-butyl 3-(3-methyl-2-keto butyryl)azetidine carboxylic acid ester (CAS No. 2029740-99-X) stands out as a versatile and valuable molecule in contemporary organic chemistry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in drug discovery, materials science, and beyond. As research continues to uncover new facets of this compound's potential, its role in advancing scientific innovation is expected to grow significantly.